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Compound of Interest

Compound Name:
3-(2-Oxo-2,3-dihydro-1H-indol-3-

yl)propanoic acid

CAS No.: 2971-17-7

Cat. No.: B1349100

Get Quote

For Immediate Release

This technical guide provides a detailed analysis of the nuclear magnetic resonance (NMR)

spectroscopic data for Oxindole-3-propionic Acid. Designed for researchers, scientists, and

professionals in drug development, this document offers a comprehensive overview of the

compound's structural features as determined by 1H and 13C NMR spectroscopy. Due to the

absence of publicly available experimental NMR data for Oxindole-3-propionic Acid, this guide

utilizes predicted spectral data to facilitate further research and application.

Predicted 1H and 13C NMR Data
The following tables summarize the predicted 1H and 13C NMR chemical shifts for Oxindole-3-

propionic Acid. These predictions are based on computational models and provide a valuable

reference for the structural elucidation of this compound.

Table 1: Predicted ¹H NMR Data for Oxindole-3-propionic Acid
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Atom No. Chemical Shift (δ, ppm) Multiplicity

H-1' ~10.5 Singlet

H-4' ~7.2 Doublet

H-5' ~7.0 Triplet

H-6' ~7.3 Triplet

H-7' ~6.9 Doublet

H-3' ~3.6 Triplet

H-2 ~2.5 Multiplet

H-3 ~2.8 Multiplet

H-1 (COOH) ~12.0 Singlet

Table 2: Predicted ¹³C NMR Data for Oxindole-3-propionic Acid

Atom No. Chemical Shift (δ, ppm)

C-2' ~178

C-3a' ~128

C-7a' ~142

C-4' ~125

C-5' ~122

C-6' ~129

C-7' ~110

C-3' ~45

C-2 ~30

C-3 ~35

C-1 (COOH) ~175
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Experimental Protocols
While specific experimental data for Oxindole-3-propionic Acid is not available, a general

methodology for acquiring high-quality 1H and 13C NMR spectra for a similar organic

compound is outlined below.

Sample Preparation:

Approximately 5-10 mg of the solid Oxindole-3-propionic Acid sample would be dissolved in

0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). The choice of

solvent is critical and should be based on the solubility of the compound and the desired

chemical shift reference.

A small amount of a reference standard, such as tetramethylsilane (TMS), would be added to

the solution to provide a zero point for the chemical shift scale.

The solution would then be transferred to a standard 5 mm NMR tube.

NMR Data Acquisition:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) would be used to

acquire the spectra.

¹H NMR Spectroscopy:

A standard one-pulse sequence would be employed.

Typical acquisition parameters would include a spectral width of 12-16 ppm, a sufficient

number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans), and a

relaxation delay of 1-5 seconds.

¹³C NMR Spectroscopy:

A proton-decoupled pulse sequence (e.g., zgpg30) would be used to obtain a spectrum

with single lines for each unique carbon atom.

A wider spectral width (e.g., 0-200 ppm) would be necessary.
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Due to the low natural abundance of ¹³C, a significantly larger number of scans (e.g., 1024

or more) and a longer relaxation delay would be required to obtain a spectrum with an

adequate signal-to-noise ratio.

Data Processing:

The raw free induction decay (FID) data would be Fourier transformed to generate the

frequency-domain NMR spectrum.

Phase and baseline corrections would be applied to the spectrum.

The chemical shifts of the peaks would be referenced to the TMS signal at 0.00 ppm.

For ¹H NMR spectra, the peaks would be integrated to determine the relative number of

protons, and the multiplicities and coupling constants would be analyzed to deduce the

connectivity of the protons.

Visualizations
To further aid in the understanding of the molecular structure and the processes involved in its

analysis, the following diagrams have been generated.

Caption: Molecular structure of Oxindole-3-propionic Acid with atom numbering for NMR

assignments.
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NMR Data Acquisition and Analysis Workflow

Sample Preparation
(Dissolution in Deuterated Solvent)

1H NMR Data Acquisition 13C NMR Data Acquisition

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Peak Picking, Integration, Coupling Constant Measurement)

Structure Elucidation

Click to download full resolution via product page

Caption: A generalized workflow for NMR data acquisition and structural elucidation.

To cite this document: BenchChem. [Navigating the Spectral Landscape of Oxindole-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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